Cas no 1354936-89-2 (3-Butyl-5-chloro-1-phenyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-Butyl-5-chloro-1-phenyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1354936-89-2
• MF: C₁₄H₁₅ClN₂O
• MW: 262.734702348709
• MDL: MFCD21334933
• CID: 4696315
• Update Time: 2025-07-21

3-Butyl-5-chloro-1-phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Butyl-5-chloro-1-phenyl-1H-pyrazole-4-carbaldehyde

• MDL： MFCD21334933
• Inchi： 1S/C14H15ClN2O/c1-2-3-9-13-12(10-18)14(15)17(16-13)11-7-5-4-6-8-11/h4-8,10H,2-3,9H2,1H3
• InChI Key： FCAIBCFTQPAGNE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(CCCC)=NN1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 269
• Topological Polar Surface Area: 34.9

Additional information on 3-Butyl-5-chloro-1-phenyl-1H-pyrazole-4-carbaldehyde

Introduction to 3-Butyl-5-chloro-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 1354936-89-2)

3-Butyl-5-chloro-1-phenyl-1H-pyrazole-4-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1354936-89-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aldehyde derivative has garnered attention due to its versatile structural framework and potential applications in drug discovery and synthetic chemistry. The compound’s molecular structure, featuring a pyrazole core substituted with a butyl group, a chloro atom, and a phenyl ring, alongside an aldehyde functional group at the 4-position, makes it a valuable scaffold for developing novel bioactive molecules.

The pyrazole moiety is a prominent pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties. The presence of the chloro substituent at the 5-position enhances the electrophilicity of the pyrazole ring, facilitating further functionalization and enabling the synthesis of more complex derivatives. Additionally, the butyl group at the 3-position introduces steric hindrance and influences the compound’s solubility and metabolic stability.

The aldehyde functional group at the 4-position of the pyrazole ring is particularly noteworthy, as it serves as a reactive site for various chemical transformations. Aldehydes are commonly used in organic synthesis for their ability to participate in condensation reactions, forming Schiff bases and other heterocyclic compounds. These derivatives often exhibit enhanced biological activity and can be further modified to target specific therapeutic pathways.

Recent advancements in computational chemistry and high-throughput screening have highlighted the potential of 3-butyl-5-chloro-1-phenyl-1H-pyrazole-4-carbaldehyde as a lead compound for drug development. Studies have demonstrated its ability to inhibit certain enzymes implicated in metabolic disorders and inflammatory diseases. For instance, researchers have reported its efficacy in inhibiting lipoxygenase enzymes, which play a crucial role in the pathogenesis of oxidative stress-related conditions.

Moreover, the compound’s structural features make it an attractive candidate for exploring structure-activity relationships (SAR) in medicinal chemistry. By systematically modifying its substituents—such as replacing the butyl group with other alkyl or aryl moieties—the chemical properties and biological activities of 3-butyl-5-chloro-1-phenyl-1H-pyrazole-4-carbaldehyde can be fine-tuned to optimize drug-like characteristics such as potency, selectivity, and pharmacokinetic profiles.

In synthetic chemistry, 3-butyl-5-chloro-1-phenyl-1H-pyrazole-4-carbaldehyde serves as a versatile intermediate for constructing more complex molecules. Its aldehyde functionality allows for condensation reactions with various nucleophiles, including amines and hydrazines, leading to the formation of imines or hydrazones. These intermediates can then be further transformed into pharmacologically relevant compounds such as kinase inhibitors or antiviral agents.

The phenyl ring in 3-butyl-5-chloro-1-phenyl-1H-pyrazole-4-carbaldehyde contributes to hydrophobic interactions with biological targets, enhancing binding affinity. Additionally, aromatic rings are often amenable to further derivatization through electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions, providing additional avenues for structural diversification.

Recent studies have also explored the potential of 3-butyl-5-chloro-1-phenyl-1H-pyrazole-4-carbaldehyde in developing photodynamic therapy (PDT) agents. The compound’s ability to generate reactive oxygen species upon light irradiation makes it a promising candidate for targeting cancer cells. PDT involves the use of photosensitizers that accumulate in tumor tissues and produce cytotoxic species when exposed to light, leading to selective cell destruction.

The compound’s stability under various conditions makes it suitable for industrial-scale synthesis and formulation into drug delivery systems. Researchers have investigated its incorporation into liposomes and nanoparticles, which can enhance bioavailability and targeted delivery to disease sites.

In conclusion,3-butyl-*5*-chloro-*1*-phenyl-*1*H-*pyrazole*-4*-carbaldehyde* (CAS No. 1354936*89*2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse chemical modifications and biological applications,* making it* a valuable asset*for* drug discovery programs.* Ongoing studies continue*to uncover new therapeutic possibilities,* reinforcing its importance*in modern medicinal chemistry.*